Cas no 24704-54-9 (Benzenesulfonic acid,4-[4,5-dihydro-4-[3-[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]-2-propen-1-ylidene]-3-methyl-5-oxo-1H-pyrazol-1-yl]-)

• Product Name: Benzenesulfonic acid,4-[4,5-dihydro-4-[3-[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]-2-propen-1-ylidene]-3-methyl-5-oxo-1H-pyrazol-1-yl]-
• CAS No: 24704-54-9
• MF: C₂₃H₂₀N₄O₈S₂
• MW: 544.556902885437
• CID: 288481
• PubChem ID: 91225
• Update Time: 2025-04-19

Benzenesulfonic acid,4-[4,5-dihydro-4-[3-[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]-2-propen-1-ylidene]-3-methyl-5-oxo-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[4,5-dihydro-4-[3-[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]-2-propen-1-ylidene]-3-methyl-5-oxo-1H-pyrazol-1-yl]-
• 4-[5-methyl-4-[3-[3-methyl-5-oxo-1-(4-sulfophenyl)pyrazol-4-ylidene]prop-1-enyl]-3-oxo-1H-pyrazol-2-yl]benzenesulfonic acid
• Benzenesulfonic acid,4-[4,5-dihydro-4-[3-[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]-2-propen-1-ylidene]-3-methyl-
• Benzenesulfonic acid, 4-(4,5-dihydro-4-(3-(5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl)-2-propen-1-ylidene)-3-methyl-5-oxo-1H-pyrazol-1-yl)-
• Benzenesulfonic acid, 4-(4,5-dihydro-4-(3-(5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl)-2-propenylidene)-3-methyl-5-oxo-1H-pyrazol-1-yl)-
• p-(4,5-Dihydro-4-(3-(5-hydroxy-3-methyl-1-(4-sulphophenyl)-1H-pyrazol-4-yl)allylidene)-3-methyl-5-oxo-1H-pyrazol-1-yl)benzenesulphonic acid
• Benzenesulfonic acid, 4-[4,5-dihydro-4-[3-[5-hydroxy-3-methyl-1-(4-sulfophenyl)-1H-pyrazol-4-yl]-2-propenylidene]-3-methyl-5-oxo-1H-pyrazol-1-yl]-
• DTXSID4074358
• EINECS 246-424-1
• NS00027723
• 24704-54-9

• Inchi： 1S/C23H20N4O8S2/c1-14-20(22(28)26(24-14)16-6-10-18(11-7-16)36(30,31)32)4-3-5-21-15(2)25-27(23(21)29)17-8-12-19(13-9-17)37(33,34)35/h3-13,24H,1-2H3,(H,30,31,32)(H,33,34,35)
• InChI Key： AFWKVJIONUPCNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C(C=CC=C2C(N(C3C=CC(=CC=3)S(=O)(=O)O)N=C2C)=O)=C(C)N1)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 544.0724
• Monoisotopic Mass: 544.07225596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 191Ų

Experimental Properties

• PSA: 179.46